Cas no 128377-70-8 (Ethanone,2-(dimethylamino)-1-(6-methyl-5,5-dioxidodibenzo[c,f][1,2,5]thiadiazepin-11(6H)-yl)-)

• Product Name: Ethanone,2-(dimethylamino)-1-(6-methyl-5,5-dioxidodibenzo[c,f][1,2,5]thiadiazepin-11(6H)-yl)-
• CAS No: 128377-70-8
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 174589
• PubChem ID: 124870
• Update Time: 2025-04-19

Ethanone,2-(dimethylamino)-1-(6-methyl-5,5-dioxidodibenzo[c,f][1,2,5]thiadiazepin-11(6H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(dimethylamino)-1-(6-methyl-5,5-dioxidodibenzo[c,f][1,2,5]thiadiazepin-11(6H)-yl)-
• 2-(dimethylamino)-1-(6-methyl-5,5-dioxobenzo[c][1,2,5]benzothiadiazepin-11-yl)ethanone
• 6-methyl-6,11-dihydro-11-((N,N-dimethylamino)acetyl)dibenzo(c,f)-(1,2,5)-thiadiazepine 5,5-dioxide
• 2-(dimethylamino)-1-(6-methyl-5,5-dioxidodibenzo[c,f][1,2,5]thiadiazepin-11(6H)-yl)ethanone
• 6-Mdtd
• Dibenzo(c,f)(1,2,5)thiadiazepine, 11-((dimethylamino)acetyl)-6,11-dihydro-6-methyl-, 5,5-dioxide
• DTXSID50155872
• 128377-70-8
• SCHEMBL9768706
• CHEMBL29504

• Inchi： 1S/C17H19N3O3S/c1-18(2)12-17(21)20-14-9-5-4-8-13(14)19(3)24(22,23)16-11-7-6-10-15(16)20/h4-11H,12H2,1-3H3
• InChI Key： HHTWCWCZKQRKRJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(CN(C)C)=O)C2C=CC=CC=2N1C)(=O)=O

Computed Properties

• Exact Mass: 345.11487
• Monoisotopic Mass: 345.114712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 69.3

Experimental Properties

• Density: 1.308
• Boiling Point: 558.5°Cat760mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.623
• PSA: 60.93